2-Ethoxypyrimidin-5-amine
Overview
Description
2-Ethoxypyrimidin-5-amine is a chemical compound with the CAS Number: 73418-86-7 . It has a molecular weight of 139.16 and its IUPAC name is 2-ethoxy-5-pyrimidinamine . It is a solid at room temperature .
Molecular Structure Analysis
The molecular formula of 2-Ethoxypyrimidin-5-amine is C6H9N3O. The InChI Code is 1S/C6H9N3O/c1-2-10-6-8-3-5(7)4-9-6/h3-4H,2,7H2,1H3 .
Physical And Chemical Properties Analysis
2-Ethoxypyrimidin-5-amine is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .
Scientific Research Applications
Anti-inflammatory Applications
- Summary of Application: Pyrimidines display a range of pharmacological effects including anti-inflammatory activities . The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
- Results or Outcomes: Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects .
Biomedical Applications
- Summary of Application: Biomedical polymers, which could potentially include pyrimidine derivatives, have been extensively developed for promising applications in a lot of biomedical fields, such as therapeutic medicine delivery, disease detection and diagnosis, biosensing, regenerative medicine, and disease treatment .
- Methods of Application: The synthesis and application of biomedical polymers involve complex procedures that are tailored to the specific application. These could include the design and synthesis of the polymer, its formulation into a suitable delivery system, and its testing in relevant biological models .
Antioxidant Applications
- Summary of Application: Pyrimidines have been found to exhibit antioxidant effects . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
- Results or Outcomes: Literature studies reveal that a large number of pyrimidines exhibit potent antioxidant effects .
Antiviral Applications
- Summary of Application: Pyrimidines have been found to exhibit antiviral effects . Antiviral drugs are a class of medication used specifically for treating viral infections rather than bacterial ones.
- Results or Outcomes: Literature studies reveal that a large number of pyrimidines exhibit potent antiviral effects .
Antitrypanosomal Applications
- Summary of Application: Pyrimidines, including 2-aminopyrimidine derivatives, have been studied for their antitrypanosomal effects . Trypanosomiasis is a disease caused by parasitic protozoan trypanosomes, and it’s a significant health issue in certain parts of the world.
Chemical Synthesis Applications
Safety And Hazards
properties
IUPAC Name |
2-ethoxypyrimidin-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O/c1-2-10-6-8-3-5(7)4-9-6/h3-4H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPNZINMQYGYLCI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50663922 |
Source
|
| Record name | 2-Ethoxypyrimidin-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50663922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxypyrimidin-5-amine | |
CAS RN |
73418-86-7 |
Source
|
| Record name | 2-Ethoxypyrimidin-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50663922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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